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Compound of Interest

Compound Name: But-2-yne-1,1-diol

Cat. No.: B8596361

Essential Safety and Handling Guide for 2-
Butyne-1,4-diol

Important Advisory: The following information pertains to 2-Butyne-1,4-diol (CAS No. 110-65-6).
There is limited specific safety and handling data available for its isomer, But-2-yne-1,1-diol.
While these compounds are structurally related, their physical, chemical, and toxicological
properties may differ significantly. This guide should be used as a preliminary reference for
handling 2-Butyne-1,4-diol and should not be directly applied to But-2-yne-1,1-diol without a
thorough risk assessment conducted by qualified professionals.

This document provides essential safety protocols, personal protective equipment (PPE)
recommendations, and disposal guidelines for researchers, scientists, and drug development
professionals working with 2-Butyne-1,4-diol.

Summary of Hazards

2-Butyne-1,4-diol is a hazardous substance that can cause severe health effects.[1][2][3] It is
toxic if swallowed, inhaled, or in contact with skin.[1][2] The compound is corrosive and can
cause severe skin burns and serious eye damage.[1][2][3] It may also cause an allergic skin
reaction, respiratory irritation, and may have carcinogenic effects.[1][2] Prolonged or repeated
exposure may cause damage to organs.[1][2][4]

Quantitative Data for 2-Butyne-1,4-diol
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Property Value Reference
Molecular Formula C4H602 [1][5]
Molecular Weight 86.09 g/mol [6]
Appearance Beige solid [1]

Melting Point 54 -58 °C [1]

Boiling Point 238 °C [1]

Flash Point 152 °C [1]

pH 6.4 [1]

Vapor Pressure

1.33 mbar @ 102 °C

[1]

Specific Gravity

1.200

[1]

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is critical when handling 2-Butyne-1,4-diol.

The following table outlines the recommended PPE.

Protection Type

Specification

Rationale

Eye and Face Protection

Chemical safety goggles and a

face shield.

Protects against splashes and
dust, preventing severe eye
damage.[1][3]

Skin Protection

Chemical-resistant gloves
(e.g., Nitrile rubber), a lab coat,
and full-body protective

clothing.

Prevents skin contact, which
can cause burns, allergic

reactions, and toxic effects.[1]

[317]

Respiratory Protection

Use in a well-ventilated area or
under a chemical fume hood. If
ventilation is inadequate, a
NIOSH-approved respirator
with an appropriate cartridge is

necessary.

Protects against inhalation of
toxic dust or vapors, which can
cause respiratory irritation and
systemic toxicity.[1][2][3]
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Experimental Protocol: Safe Handling and Disposal

1.

Engineering Controls and Preparation:

Always handle 2-Butyne-1,4-diol in a well-ventilated area, preferably within a certified
chemical fume hood.[1][2]

Ensure that an eyewash station and safety shower are readily accessible and in close
proximity to the workstation.[2]

Keep the compound away from incompatible materials such as strong oxidizing agents,
strong acids, strong bases, and finely powdered metals.[2][8]

. Personal Protective Equipment (PPE) Donning:

Before handling the chemical, put on all required PPE as specified in the table above.

Inspect gloves for any signs of damage before use.[7]

. Handling and Use:

Avoid creating dust when handling the solid form.[1][2] If appropriate, moisten the substance
to prevent dusting.[3][8]

Do not eat, drink, or smoke in the area where the chemical is handled.[1][3]

Wash hands and any exposed skin thoroughly after handling.[1]

. Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2]

The storage area should be designated as a corrosives area and be locked.[1][2]

. Spill Response:

In case of a spill, evacuate the area.[1][2]
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Wearing full PPE, including respiratory protection, sweep up the spilled solid material and
place it into a suitable, labeled container for disposal.[1][2][3]

Avoid flushing the chemical into surface water or the sanitary sewer system.[1][2]

[o2]

. Disposal:

Dispose of waste material and contaminated clothing in accordance with all applicable
federal, state, and local regulations.[1][8]

The disposal should be carried out by a licensed waste disposal company.[1][2]

Workflow Diagram

Caption: Workflow for safe handling of 2-Butyne-1,4-diol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8596361#personal-protective-equipment-for-
handling-but-2-yne-1-1-diol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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